Cas no 87568-17-0 (4-chloro-3,5-dimethylbenzene-1,2-diol)

4-chloro-3,5-dimethylbenzene-1,2-diol structure

87568-17-0 structure

Product Name:4-chloro-3,5-dimethylbenzene-1,2-diol

CAS No:87568-17-0

MF:C₈H₉ClO₂

MW:172.608861684799

CID:655095

PubChem ID:13122405

Update Time:2025-04-19

4-chloro-3,5-dimethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol, 4-chloro-3,5-dimethyl-
- 4-chloro-3,5-dimethylbenzene-1,2-diol
- NS00006589
- DTXSID20519563
- 87568-17-0
- EN300-1599517
- Inchi： 1S/C8H9ClO2/c1-4-3-6(10)8(11)5(2)7(4)9/h3,10-11H,1-2H3
- InChI Key： SSHGSTQNUASBDK-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CC(=C(C=1C)O)O

Computed Properties

Exact Mass: 172.0291072g/mol
Monoisotopic Mass: 172.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 40.5Å²

4-chloro-3,5-dimethylbenzene-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1599517-0.05g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		0.05g	$707.0	2023-06-04
Enamine	EN300-1599517-0.1g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		0.1g	$741.0	2023-06-04
Enamine	EN300-1599517-0.25g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		0.25g	$774.0	2023-06-04
Enamine	EN300-1599517-0.5g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		0.5g	$809.0	2023-06-04
Enamine	EN300-1599517-1.0g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		1g	$842.0	2023-06-04
Enamine	EN300-1599517-2.5g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		2.5g	$1650.0	2023-06-04
Enamine	EN300-1599517-5.0g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		5g	$2443.0	2023-06-04
Enamine	EN300-1599517-10.0g	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		10g	$3622.0	2023-06-04
Enamine	EN300-1599517-50mg	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		50mg	$707.0	2023-09-23
Enamine	EN300-1599517-100mg	4-chloro-3,5-dimethylbenzene-1,2-diol	87568-17-0		100mg	$741.0	2023-09-23

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